
Protocol for Calcium Mobilization Assay with
Fasiglifam

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fasiglifam hemihydrate

Cat. No.: B595586 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fasiglifam (also known as TAK-875) is a potent and selective agonist for the G-protein coupled

receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1] GPR40 is

predominantly expressed in pancreatic β-cells and plays a crucial role in regulating glucose-

stimulated insulin secretion.[1] Upon activation by agonists like Fasiglifam, GPR40 couples to

the Gαq/11 protein, initiating a signaling cascade that results in the mobilization of intracellular

calcium (Ca2+), a key second messenger in insulin exocytosis. This application note provides a

detailed protocol for a no-wash, fluorescence-based Ca2+ mobilization assay to characterize

the activity of Fasiglifam on cells expressing human GPR40.

Data Presentation
The following table summarizes the potency of Fasiglifam in inducing Ca2+ mobilization in

various cell lines expressing the GPR40 receptor.
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Cell Line Receptor Assay Type
Fasiglifam
EC50 (nM)

Reference

CHO Human GPR40
FLIPR Calcium

Flux
29.6

CHO Human GPR40
Intracellular IP

Production
72

HEK293 Rat GPR40
FLIPR (Fluo-8

dye)
39

CHO-hGPR40 Human GPR40
Intracellular IP

Production
72

Signaling Pathway
Activation of GPR40 by Fasiglifam triggers a well-defined signaling pathway leading to an

increase in intracellular calcium concentration.
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Preparation

Assay Execution

Data Analysis

1. Plate CHO-hGPR40 cells in a
96-well black-walled plate

2. Load cells with FLIPR Calcium 5 Assay Kit

4. Set up FLIPR instrument parameters

3. Prepare serial dilutions of Fasiglifam

6. Add Fasiglifam and measure fluorescence change

5. Read baseline fluorescence

7. Export fluorescence data

8. Plot dose-response curve

9. Calculate EC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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